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Compound of Interest

Compound Name: (R)-(+)-1-Octyn-3-ol

CAS No.: 32556-70-0

Cat. No.: B1353312

Get Quote

Introduction
(R)-(+)-1-Octyn-3-ol is a chiral secondary alcohol that serves as a critical building block in

modern organic synthesis. Its unique structure, featuring a terminal alkyne and a chiral hydroxyl

group, makes it a valuable intermediate for the synthesis of complex molecules, most notably

prostaglandins and their analogues.[1] Prostaglandins are lipid compounds with diverse

hormone-like effects, and their synthetic analogues are central to numerous therapeutic agents.

A precise understanding of the physical properties of (R)-(+)-1-Octyn-3-ol is paramount for

researchers and drug development professionals to ensure accurate handling, reaction control,

and purification. This guide provides a detailed examination of its boiling point and density,

supported by field-proven experimental protocols.

Core Physical Properties
The physical characteristics of a compound are dictated by its molecular structure. In (R)-(+)-1-
Octyn-3-ol (C₈H₁₄O), the hydroxyl group allows for hydrogen bonding, which significantly

influences its boiling point and solubility. The eight-carbon chain contributes to its organic

character.
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Property Value Conditions Source

IUPAC Name (3R)-oct-1-yn-3-ol - [1][2]

CAS Number 32556-70-0 - [1][2]

Molecular Formula C₈H₁₄O - [1][2]

Molecular Weight 126.20 g/mol - [1][2]

Boiling Point 182 °C

760 mmHg

(Atmospheric

Pressure)

[3]

100 °C 20 mmHg [1]

83 °C 19 mmHg [4]

60-65 °C 3.0 mmHg [5]

Density 0.866 g/mL Not Specified [1]

0.865 g/mL Not Specified [3]

0.864 g/mL 25 °C [4]

In-Depth Analysis of Physical Properties
Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure surrounding it. For organic compounds like (R)-(+)-1-Octyn-3-ol, this property is

highly dependent on pressure. The data table clearly illustrates that as the external pressure is

reduced, the boiling point decreases significantly.

Causality Behind Experimental Choices: High molecular weight alcohols can be susceptible to

decomposition or side reactions at elevated temperatures.[6] Determining the boiling point at

atmospheric pressure (182 °C) might approach the thermal stability limit of the molecule.

Therefore, in a research and development setting, purification via distillation and accurate

boiling point determination are almost always performed under reduced pressure (vacuum).

This allows the liquid to boil at a much lower temperature, preserving the integrity of the chiral

center and the overall molecular structure. The variation in reported values (e.g., 100 °C at 20
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mmHg vs. 83 °C at 19 mmHg) can be attributed to minor differences in experimental setup and

purity of the sample.

Density
Density is an intrinsic property defined as the mass of a substance per unit volume (ρ = m/V).

[7] For (R)-(+)-1-Octyn-3-ol, the density is consistently reported around 0.864-0.866 g/mL.[1]

[4]

Causality Behind Experimental Choices: The density of a liquid is temperature-dependent; as

temperature increases, the volume typically expands, leading to a decrease in density.[8] It is

therefore crucial to record the temperature at which the density is measured to ensure

reproducibility and accuracy. The value of 0.864 g/mL at 25 °C is a precise and useful

benchmark for this compound.[4] This property is essential for converting between mass and

volume, which is a daily necessity in any chemistry lab for preparing solutions and setting up

reactions.

Experimental Protocols
The following protocols describe standard, reliable methods for determining the boiling point

and density of a liquid sample like (R)-(+)-1-Octyn-3-ol. These methods are designed to be

self-validating through careful procedure and observation.

Protocol 1: Boiling Point Determination (Micro-scale/Thiele Tube
Method)
This method is ideal for small sample volumes and provides an accurate boiling point at a

given pressure. The principle relies on observing the point at which the vapor pressure of the

heated liquid equals the surrounding pressure.[9][10]

Methodology:

Sample Preparation: Place approximately 0.5 mL of (R)-(+)-1-Octyn-3-ol into a small test

tube (e.g., a 75x10 mm tube).

Capillary Tube Insertion: Insert a capillary tube (sealed at one end) into the liquid, with the

open end down.
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Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire. The

base of the test tube should be level with the thermometer bulb.

Heating: Immerse the assembly in a Thiele tube filled with mineral oil, ensuring the sample is

below the oil level.[9]

Observation: Gently heat the side arm of the Thiele tube. As the temperature rises, a fine

stream of bubbles will emerge from the capillary tube as the air inside expands.

Boiling Point Identification: Continue heating until a rapid and continuous stream of bubbles

is observed. This indicates the liquid is boiling. Then, remove the heat.

Measurement: The boiling point is the temperature at which the bubbling stops and the liquid

just begins to enter the capillary tube as the sample cools.[9]

Pressure Recording: Record the ambient barometric pressure along with the observed

boiling point.

Preparation Measurement Finalization

1. Add 0.5 mL of Sample
to Test Tube

2. Insert Inverted
Capillary Tube

3. Attach Assembly
to Thermometer

4. Immerse in
Thiele Tube

5. Gentle Heating &
Observe Bubbles

6. Remove Heat at
Rapid Bubbling

7. Record Temperature
when Liquid Enters Capillary

8. Record Barometric
Pressure

Click to download full resolution via product page

Workflow for Boiling Point Determination

Protocol 2: Density Determination
This protocol determines density by accurately measuring the mass of a precisely known

volume of the liquid.[7][11]

Methodology:

Measure Mass of Empty Vessel: Accurately weigh a clean, dry graduated cylinder or

pycnometer on an analytical balance. Record this mass as m₁.
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Measure Volume of Liquid: Carefully add a specific volume of (R)-(+)-1-Octyn-3-ol to the

graduated cylinder (e.g., 5.0 mL). Read the volume from the bottom of the meniscus. Record

this volume as V. For higher precision, a volumetric flask or pycnometer should be used.

Measure Mass of Vessel and Liquid: Weigh the graduated cylinder containing the liquid.

Record this new mass as m₂.

Measure Temperature: Measure and record the temperature of the liquid, as density is

temperature-dependent.[8]

Calculation:

Calculate the mass of the liquid: m_liquid = m₂ - m₁.

Calculate the density: ρ = m_liquid / V.
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Workflow for Density Determination
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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